Cas no 1286275-41-9 ((1R*,4R*)-N1-Cyclobutylcyclohexane-1,4-diamine dihydrochloride)

• Product Name: (1R*,4R*)-N1-Cyclobutylcyclohexane-1,4-diamine dihydrochloride
• CAS No: 1286275-41-9
• MF: C₁₀H₂₂Cl₂N₂
• MW: 241.201080799103
• MDL: MFCD23106635
• CID: 5197829
• Update Time: 2025-05-23

(1R*,4R*)-N1-Cyclobutylcyclohexane-1,4-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R*,4R*)-N1-Cyclobutylcyclohexane-1,4-diamine dihydrochloride
• 4-N-cyclobutylcyclohexane-1,4-diamine;dihydrochloride
• trans-N1-Cyclobutylcyclohexane-1,4-diaminedihydrochloride
• trans-N1-Cyclobutylcyclohexane-1,4-diamine dihydrochloride

• MDL： MFCD23106635
• Inchi： 1S/C10H20N2.2ClH/c11-8-4-6-10(7-5-8)12-9-2-1-3-9;;/h8-10,12H,1-7,11H2;2*1H
• InChI Key： JYZBPQVVDFVBSQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C1CCC(CC1)N)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 135
• Topological Polar Surface Area: 38

Additional information on (1R*,4R*)-N1-Cyclobutylcyclohexane-1,4-diamine dihydrochloride

Introduction to (1R*,4R*)-N1-Cyclobutylcyclohexane-1,4-diamine Dihydrochloride (CAS No. 1286275-41-9)

(1R*,4R*)-N1-Cyclobutylcyclohexane-1,4-diamine dihydrochloride (CAS No. 1286275-41-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a dihydrochloride salt of a cyclohexane diamine derivative, characterized by its unique stereochemistry and potential biological activities. The compound's structure and properties make it a valuable candidate for various applications, including the development of novel therapeutic agents.

The molecular formula of (1R*,4R*)-N1-Cyclobutylcyclohexane-1,4-diamine dihydrochloride is C₁₂H₂₃N₃·2HCl, and its molecular weight is approximately 265.25 g/mol. The compound's chiral centers at the 1 and 4 positions of the cyclohexane ring contribute to its enantiomeric purity, which is crucial for its biological activity and selectivity in drug development.

In recent years, the study of chiral compounds has become increasingly important due to their potential to exhibit distinct pharmacological properties compared to their racemic counterparts. The enantiomeric purity of (1R*,4R*)-N1-Cyclobutylcyclohexane-1,4-diamine dihydrochloride has been a focal point in several research studies, highlighting its potential as a lead compound for the development of new drugs.

The synthesis of (1R*,4R*)-N1-Cyclobutylcyclohexane-1,4-diamine dihydrochloride typically involves multi-step processes that ensure the formation of the desired enantiomer. One common approach involves the use of chiral catalysts or chiral auxiliaries to control the stereochemistry during the synthesis. Recent advancements in asymmetric synthesis have led to more efficient and scalable methods for producing this compound with high enantiomeric purity.

The biological activities of (1R*,4R*)-N1-Cyclobutylcyclohexane-1,4-diamine dihydrochloride have been explored in various preclinical studies. Research has shown that this compound exhibits potent activity against certain types of cancer cells, particularly in inhibiting cell proliferation and inducing apoptosis. Additionally, it has demonstrated potential as an inhibitor of specific enzymes involved in signal transduction pathways, making it a promising candidate for further investigation in cancer therapy.

Beyond cancer research, (1R*,4R*)-N1-Cyclobutylcyclohexane-1,4-diamine dihydrochloride has also been studied for its neuroprotective properties. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and neurotoxicity, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of (1R*,4R*)-N1-Cyclobutylcyclohexane-1,4-diamine dihydrochloride have also been evaluated in animal models. These studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound's ability to cross the blood-brain barrier has also been demonstrated, further supporting its potential use in central nervous system (CNS) disorders.

In addition to its therapeutic potential, (1R*,4R*)-N1-Cyclobutylcyclohexane-1,4-diamine dihydrochloride has been used as a building block in the synthesis of more complex molecules. Its versatile chemical structure allows for the introduction of various functional groups, enabling the creation of a wide range of derivatives with diverse biological activities. This makes it an attractive starting material for medicinal chemists working on drug discovery projects.

The safety profile of (1R*,4R*)-N1-Cyclobutylcyclohexane-1,4-diamine dihydrochloride has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, (1R*,4R*)-N1-Cyclobutylcyclohexane-1,4-diamine dihydrochloride (CAS No. 1286275-41-9) is a promising chiral compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique stereochemistry and biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical conditions.